Cas no 123637-90-1 (3-Quinolinecarboxylic acid, 4-chloro-6-methyl-)

• Product Name: 3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
• CAS No: 123637-90-1
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1214750
• PubChem ID: 14672816
• Update Time: 2025-04-20

3-Quinolinecarboxylic acid, 4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
• SCHEMBL7498304
• 3-quinolinecarboxylic acid,4-chloro-6-methyl-
• 123637-90-1

• Inchi： 1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)10(12)8(5-13-9)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： JNQGGBFPVYYMSQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C2C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19